Cas no 28631-63-2 (Benzenesulfonic acid,2(or 4)-(1-methylethyl)-)

• Product Name: Benzenesulfonic acid,2(or 4)-(1-methylethyl)-
• CAS No: 28631-63-2
• MF: C₁₈H₂₄O₆S₂
• MW: 400.509563446045
• CID: 279523
• PubChem ID: 92043387
• Update Time: 2025-04-19

Benzenesulfonic acid,2(or 4)-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2(or 4)-(1-methylethyl)-
• 2(or 4)-(isopropyl)benzenesulphonic acid
• CUMENESULFNONIC ACID
• 2(OR4)-(1-METHYLETHYL)-BENZENESULFONICACI
• Benzenesulfonic acid,2(or 4)-(1-methylethyl)
• 2(or4)-(isopropyl)benzenesulphonicacid
• 28631-63-2

• Inchi： 1S/2C9H12O3S/c1-7(2)8-3-5-9(6-4-8)13(10,11)12;1-7(2)8-5-3-4-6-9(8)13(10,11)12/h2*3-7H,1-2H3,(H,10,11,12)
• InChI Key： REKJEOOAMZXQRF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(C)C)(=O)(=O)O.S(C1C=CC(=CC=1)C(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 400.10100
• Monoisotopic Mass: 400.10143083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 125.50000
• LogP: 6.27500

Benzenesulfonic acid,2(or 4)-(1-methylethyl)- Security Information

• Hazardous Material Identification：
• Risk Phrases：R34